Cas no 74018-54-5 (2-(3-fluorophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole)

2-(3-fluorophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole structure
74018-54-5 structure
Product Name:2-(3-fluorophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
CAS No:74018-54-5
MF:C11H12FNO
MW:193.217486381531
CID:2139591
PubChem ID:12548376
Update Time:2025-04-21

2-(3-fluorophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • 2-(3-fluorophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
    • 2-(3-FLUOROPHENYL)-4,5-DIHYDRO-4,4-DIMETHYLOXAZOLE
    • 4,4-dimethyl-2-(3-fluorophenyl)-1,3-oxazoline
    • 74018-54-5
    • 2-(3-fluorophenyl)-4,4-dimethyl-4,5-dihydrooxazole
    • AKOS006310238
    • DB-291761
    • WRFCJLBPEINJNJ-UHFFFAOYSA-N
    • 2-(3-fluorophenyl)-4,4-dimethyloxazoline
    • SCHEMBL3750225
    • Inchi: 1S/C11H12FNO/c1-11(2)7-14-10(13-11)8-4-3-5-9(12)6-8/h3-6H,7H2,1-2H3
    • InChI Key: WRFCJLBPEINJNJ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1=NC(C)(C)CO1

Computed Properties

  • Exact Mass: 193.090292168Da
  • Monoisotopic Mass: 193.090292168Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 21.6Ų
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